Cas no 2248298-89-5 (5-(Difluoromethyl)-3-methoxy-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-3-methoxy-1,2-thiazole-4-carboxylic acid
• CAS No: 2248298-89-5
• MF: C₆H₅F₂NO₃S
• MW: 209.170607328415
• CID: 5953067
• PubChem ID: 137939252
• Update Time: 2025-05-24

5-(Difluoromethyl)-3-methoxy-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248298-89-5
• 5-(Difluoromethyl)-3-methoxy-1,2-thiazole-4-carboxylic acid
• EN300-6509811

• Inchi： 1S/C6H5F2NO3S/c1-12-5-2(6(10)11)3(4(7)8)13-9-5/h4H,1H3,(H,10,11)
• InChI Key： VSXJIQYIZYKVAU-UHFFFAOYSA-N
• SMILES： S1C(C(F)F)=C(C(=O)O)C(=N1)OC

Computed Properties

• Exact Mass: 208.99582052g/mol
• Monoisotopic Mass: 208.99582052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.7Ų

Additional information on 5-(Difluoromethyl)-3-methoxy-1,2-thiazole-4-carboxylic acid

Comprehensive Analysis of 5-(Difluoromethyl)-3-methoxy-1,2-thiazole-4-carboxylic acid (CAS No. 2248298-89-5)

The compound 5-(Difluoromethyl)-3-methoxy-1,2-thiazole-4-carboxylic acid (CAS No. 2248298-89-5) has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This thiazole-based derivative is characterized by the presence of a difluoromethyl group and a methoxy substituent, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection.

In recent years, the demand for fluorinated heterocycles like 5-(Difluoromethyl)-3-methoxy-1,2-thiazole-4-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. These attributes make them ideal candidates for addressing challenges in precision medicine and sustainable agriculture. For instance, the incorporation of fluorine atoms into organic molecules often improves their lipophilicity and membrane permeability, a topic frequently searched by chemists and pharmacologists. This compound’s carboxylic acid functionality further allows for facile derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

From an industrial perspective, CAS No. 2248298-89-5 is often discussed in forums and publications focusing on green chemistry and cost-effective synthesis. Many users search for optimized synthetic routes to produce this compound with high yield and minimal environmental impact. Recent advancements in catalytic fluorination and microwave-assisted synthesis have been highlighted as promising approaches to achieve these goals. Additionally, its potential as a building block for biodegradable agrochemicals aligns with the growing global emphasis on reducing chemical residues in the environment.

The structural motif of 1,2-thiazole in 5-(Difluoromethyl)-3-methoxy-1,2-thiazole-4-carboxylic acid also resonates with trends in fragment-based drug design. This approach, which involves assembling small molecular fragments into larger lead compounds, is a hot topic in AI-driven drug discovery. Computational chemists frequently explore databases for such fragments to predict binding affinities and optimize molecular interactions. The compound’s hydrogen-bonding capabilities and electron-withdrawing properties make it a valuable asset in virtual screening libraries.

Another area of interest is the compound’s potential role in addressing antimicrobial resistance (AMR), a critical global health concern. Researchers are investigating its derivatives for activity against resistant strains, leveraging the thiazole core’s historical significance in antibiotic development. This aligns with frequent searches for "new antibiotic scaffolds" and "non-traditional antimicrobial agents." The difluoromethyl group, in particular, is known to enhance metabolic stability, a feature highly sought after in the design of long-lasting therapeutics.

In summary, 5-(Difluoromethyl)-3-methoxy-1,2-thiazole-4-carboxylic acid (CAS No. 2248298-89-5) represents a multifaceted compound with broad applicability across life sciences and material innovation. Its relevance to contemporary research themes—such as sustainable chemistry, drug development, and agrochemical innovation—ensures its continued prominence in scientific discourse. As methodologies evolve and new applications emerge, this compound is poised to remain at the forefront of interdisciplinary research.